![molecular formula C23H22Cl2N2O3S B13380172 2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(2,3-dimethylphenyl)acetamide](/img/structure/B13380172.png)
2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(2,3-dimethylphenyl)acetamide
Description
Properties
Molecular Formula |
C23H22Cl2N2O3S |
|---|---|
Molecular Weight |
477.4 g/mol |
IUPAC Name |
2-[(2-chlorophenyl)methyl-(4-chlorophenyl)sulfonylamino]-N-(2,3-dimethylphenyl)acetamide |
InChI |
InChI=1S/C23H22Cl2N2O3S/c1-16-6-5-9-22(17(16)2)26-23(28)15-27(14-18-7-3-4-8-21(18)25)31(29,30)20-12-10-19(24)11-13-20/h3-13H,14-15H2,1-2H3,(H,26,28) |
InChI Key |
GQIKUSCOPBCEFX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN(CC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)Cl)C |
Origin of Product |
United States |
Preparation Methods
Synthesis of N-(2,6-dimethylphenyl)-2-(methylamino)acetamide hydrochloride
The synthesis of N-(2,6-dimethylphenyl)-2-(methylamino)acetamide hydrochloride begins with dissolving 2-chloro-N-(2',6'-dimethylphenyl)acetamide in tetrahydrofuran (THF) and slowly adding it to a cold methylamine solution. The reaction mixture is stirred overnight, then filtered, and the filtrate is evaporated to obtain an oily residue. This residue is dissolved in ethyl acetate and treated with hydrochloric acid. The aqueous layer is washed with ethyl acetate and then basified to a pH of 10-12 with sodium hydroxide. The product is extracted into ethyl acetate, the organic phase is dried, and the solvent is evaporated to yield N-(2,6-dimethyl-phenyl)-2-methylamino-acetamide as an oil in 67% yield.
Reaction Conditions: Methylamine (600 mmol) in 300 mL THF is cooled to 0° C. A solution of 2-chloro-N-(2',6'-dimethylphenyl)acetamide (100 mmol) is dissolved in 200 mL THF and slowly dripped into the cold methylamine solution.
Synthesis of 2-chloro-N-(2,6-dimethylphenyl)acetamide
2-Chloro-N-(2,6-dimethylphenyl)acetamide can be synthesized from 2,6-dimethylaniline through a reaction with chloroacetyl chloride.
Reaction Type: The chlorine atom in 2-chloro-N-(2,6-dimethylphenyl)acetamide can be replaced by other nucleophiles, such as amines, to form different derivatives. The compound can be hydrolyzed under acidic or basic conditions to yield 2,6-dimethylaniline and chloroacetic acid.
Reaction Conditions: Common reagents include amines like diethylamine, which react with the compound to form N-(2,6-dimethylphenyl)-N-(diethylamino)acetamide. Acidic or basic conditions are used to facilitate the hydrolysis reaction.
Products Formed: Substitution reactions yield N-(2,6-dimethylphenyl)-N-(diethylamino)acetamide and hydrochloric acid. Hydrolysis yields 2,6-dimethylaniline and chloroacetic acid.
Chemical Reactions Analysis
Types of Reactions
2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(2,3-dimethylphenyl)acetamide undergoes several types of chemical reactions, including:
Reduction: The compound can be reduced under specific conditions to yield different products.
Substitution: Various substitution reactions can occur, particularly involving the chlorinated benzyl and phenyl groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like water radical cations, reducing agents, and various catalysts. The reaction conditions often involve ambient temperatures and pressures, although some reactions may require elevated temperatures or specific solvents .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield quaternary ammonium cations, while reduction and substitution reactions can produce a variety of derivatives .
Scientific Research Applications
2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(2,3-dimethylphenyl)acetamide has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.
Biology: Investigated for its potential biological activities and interactions with various biomolecules.
Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(2,3-dimethylphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing various biochemical pathways . The exact molecular targets and pathways involved can vary depending on the specific application and context .
Comparison with Similar Compounds
Key Observations :
- Steric Impact : Bulky substituents like 2,3-dimethylphenyl (target) or diethylsulfamoyl () may hinder molecular packing or enzyme binding compared to planar groups like benzodioxin ().
- Lipophilicity : Chlorine atoms (target, ) and methyl groups (target, ) increase lipophilicity, which could enhance membrane permeability .
Physical and Chemical Properties
Notable Trends:
- Sulfonyl groups (target, ) exhibit characteristic S=O stretching (~1340 cm⁻¹) in IR, distinct from sulfanyl (C–S, ~650 cm⁻¹) .
- Methyl groups in acetamide side chains (target, ) result in upfield ¹H-NMR shifts (~2.3 ppm).
Crystallographic and Conformational Analysis
highlights conformational flexibility in dichlorophenyl acetamides, with dihedral angles between aromatic rings ranging from 44.5° to 77.5° . For the target compound:
- The 2-chlorobenzyl and 4-chlorophenyl sulfonyl groups may adopt similar non-planar conformations, influencing packing and solubility.
- Hydrogen bonding (N–H···O) between sulfonyl and acetamide groups (as in ) could stabilize crystal structures .
Biological Activity
The compound 2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(2,3-dimethylphenyl)acetamide is a derivative of chloroacetamide, a class of compounds known for their diverse biological activities, including antimicrobial, analgesic, and antitumor properties. This article reviews the biological activity of this specific compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.
Chemical Structure
- Molecular Formula: C22H20Cl2N2O4S
- Molecular Weight: 479.376 g/mol
- CAS Number: 528563-39-5
The structure features a sulfonamide linkage and multiple aromatic rings, which are crucial for its biological activity. The presence of chlorine atoms enhances lipophilicity, facilitating membrane penetration.
Antimicrobial Activity
Recent studies have demonstrated that chloroacetamides exhibit significant antimicrobial properties. For instance, compounds with similar structures have shown effectiveness against various pathogens:
- Staphylococcus aureus (including MRSA)
- Escherichia coli
- Candida albicans
A study highlighted that the biological activity varies depending on the substituents on the phenyl rings, with halogenated groups enhancing efficacy due to increased lipophilicity and better cell membrane penetration .
Structure-Activity Relationship (SAR)
The efficacy of 2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(2,3-dimethylphenyl)acetamide can be attributed to its structural characteristics:
- Chlorine Substituents: Increase lipophilicity and improve interaction with microbial membranes.
- Sulfonamide Group: Enhances antibacterial activity by disrupting bacterial folate synthesis.
- Dimethyl Substituents: Influence the overall hydrophobicity and steric hindrance, affecting binding affinity to target sites.
Study 1: Antimicrobial Screening
A comprehensive study screened various N-substituted phenyl chloroacetamides for antimicrobial potential. The compound was part of a series that met Lipinski’s Rule of Five, indicating good bioavailability. Results indicated strong activity against Gram-positive bacteria while showing moderate effectiveness against Gram-negative strains .
Study 2: QSAR Analysis
Quantitative Structure-Activity Relationship (QSAR) modeling was employed to predict the biological activity based on chemical structure. The analysis revealed that compounds with specific substituents on the phenyl ring exhibited higher antimicrobial potency, emphasizing the importance of molecular design in drug development .
Summary of Biological Activities
| Activity Type | Effectiveness | Notes |
|---|---|---|
| Antimicrobial | Effective against Gram-positive bacteria | Less effective against Gram-negative bacteria |
| Antifungal | Moderate effectiveness against C. albicans | Potential for further optimization |
| Analgesic | Not extensively studied | Requires further investigation |
| Antitumor | Potential based on structural analogs | Needs clinical evaluation |
Q & A
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
